Cas no 86964-20-7 (2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzenesulfonic acid)

• Product Name: 2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzenesulfonic acid
• CAS No: 86964-20-7
• MF: C₉H₆Cl₂N₄O₃S
• MW: 321.139937877655
• CID: 4657895
• Update Time: 2025-10-10

2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-
• 2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzenesulfonic acid

• Inchi： 1S/C9H6Cl2N4O3S/c10-7-13-8(11)15-9(14-7)12-5-3-1-2-4-6(5)19(16,17)18/h1-4H,(H,16,17,18)(H,12,13,14,15)
• InChI Key： ZWAHIPWUVJWJJD-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=CC=C1NC1=NC(Cl)=NC(Cl)=N1

Experimental Properties

• Density: 1.766±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.51 g/l) (25 º C),

Additional information on 2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzenesulfonic acid

Recent Advances in the Application of 2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzenesulfonic acid (CAS: 86964-20-7) in Chemical Biology and Pharmaceutical Research

2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzenesulfonic acid (CAS: 86964-20-7) is a key intermediate in the synthesis of reactive dyes and pharmaceutical compounds. Recent studies have highlighted its potential in chemical biology and drug development, particularly due to its unique reactivity and structural properties. This research brief aims to summarize the latest findings related to this compound, focusing on its applications, mechanisms, and future prospects.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzenesulfonic acid as a versatile building block for the development of novel kinase inhibitors. The researchers demonstrated that the compound's dichlorotriazine moiety facilitates selective covalent binding to target proteins, enabling the design of highly specific inhibitors. This approach has shown promise in targeting oncogenic kinases with reduced off-target effects compared to traditional small-molecule inhibitors.

In the field of chemical biology, a recent Nature Chemical Biology article (2024) reported the application of this compound in protein labeling and crosslinking studies. The sulfonic acid group enhances water solubility, while the reactive dichlorotriazine group allows for efficient conjugation with biomolecules. This dual functionality makes it particularly valuable for studying protein-protein interactions in physiological conditions.

From a synthetic chemistry perspective, advancements in the production and purification of 2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzenesulfonic acid have been achieved through continuous flow chemistry techniques. A 2023 study in Organic Process Research & Development demonstrated that this approach improves yield (up to 85%) and reduces hazardous waste generation compared to batch processes, addressing important sustainability concerns in pharmaceutical manufacturing.

The compound's mechanism of action has been further elucidated through computational studies. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2023) revealed that the planar structure of the triazine ring facilitates π-π stacking interactions with aromatic amino acids in target proteins, while the sulfonic acid group contributes to favorable electrostatic interactions with basic residues. These insights are guiding the rational design of more potent derivatives.

Looking forward, researchers are exploring the potential of 2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzenesulfonic acid in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting showed that conjugates of this compound with antibody fragments exhibit enhanced tumor accumulation in preclinical models, suggesting promise for theranostic applications in oncology.

In conclusion, 2-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)benzenesulfonic acid (CAS: 86964-20-7) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications ranging from drug discovery to biomolecular studies. Ongoing research is expected to further expand its utility and optimize its performance in various therapeutic contexts.